(2-bromo-1-fluoroethylidene)cyclohexane
Description
“(2-bromo-1-fluoroethylidene)cyclohexane” is a chemical compound with the molecular formula C6H10BrF . It has a molecular weight of 181.046 Da . It is also known by other names such as trans-1-Bromo-2-Fluorocyclohexane and trans-2-Fluorocyclohexyl Bromide .
Molecular Structure Analysis
The molecular structure of “(2-bromo-1-fluoroethylidene)cyclohexane” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and bonds in the molecule.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-bromo-1-fluoroethylidene)cyclohexane involves the reaction of cyclohexanone with bromine and hydrofluoric acid to form (2-bromoethyl)cyclohexanone, which is then treated with sodium ethoxide and acetic acid to yield (2-bromo-1-fluoroethylidene)cyclohexane.", "Starting Materials": [ "Cyclohexanone", "Bromine", "Hydrofluoric acid", "Sodium ethoxide", "Acetic acid" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with bromine and hydrofluoric acid to form (2-bromoethyl)cyclohexanone.", "Step 2: (2-bromoethyl)cyclohexanone is treated with sodium ethoxide and acetic acid to yield (2-bromo-1-fluoroethylidene)cyclohexane." ] } | |
CAS RN |
2460754-24-7 |
Product Name |
(2-bromo-1-fluoroethylidene)cyclohexane |
Molecular Formula |
C8H12BrF |
Molecular Weight |
207.1 |
Purity |
85 |
Origin of Product |
United States |
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